
Application Note: Determination of Toltrazuril-d3
in Poultry Tissue using LC-MS/MS

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Toltrazuril-d3

Cat. No.: B583622 Get Quote

Introduction
Toltrazuril is a triazinetrione anticoccidial agent widely used in the poultry industry to control

coccidiosis.[1][2][3][4][5] Regulatory bodies have established maximum residue limits (MRLs)

for Toltrazuril in edible tissues to ensure consumer safety. This application note describes a

sensitive and reliable Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS)

method for the quantitative analysis of Toltrazuril and its deuterated internal standard,

Toltrazuril-d3, in poultry tissue. The method is suitable for residue monitoring and

pharmacokinetic studies in chickens and other poultry. Toltrazuril is metabolized in the body to

Toltrazuril sulfoxide and Toltrazuril sulfone, which are also important residues to monitor.

Principle
This method involves the extraction of Toltrazuril and the internal standard Toltrazuril-d3 from

homogenized poultry tissue using acetonitrile. The extract is then subjected to a cleanup step

to remove matrix interferences, followed by analysis using a reverse-phase C18 column

coupled with a tandem mass spectrometer operating in negative ionization mode.

Quantification is achieved by monitoring the specific precursor-to-product ion transitions for

Toltrazuril and Toltrazuril-d3.

Experimental Protocols
Reagents and Materials

Toltrazuril analytical standard
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Toltrazuril-d3 internal standard

Acetonitrile (LC-MS grade)

Water (LC-MS grade)

Formic acid

Ethyl acetate

n-Hexane

C18 Solid Phase Extraction (SPE) cartridges

0.22 µm PTFE syringe filters

Standard Solution Preparation
Stock Solutions (100 µg/mL): Accurately weigh and dissolve Toltrazuril and Toltrazuril-d3 in

a suitable solvent such as acetonitrile to prepare individual stock solutions.

Working Standard Solutions: Prepare a series of working standard solutions by serial dilution

of the stock solutions with the mobile phase to construct a calibration curve.

Internal Standard Spiking Solution (5 ng/mL): Prepare a working solution of Toltrazuril-d3 at

a concentration of 5 ng/mL for spiking into samples.

Sample Preparation
Homogenization: Homogenize a representative portion of the poultry tissue (e.g., muscle,

liver, kidney) to a uniform consistency.

Extraction:

Weigh 5 g of the homogenized tissue into a 50 mL centrifuge tube.

Add a known amount of Toltrazuril-d3 internal standard solution.

Add 10 mL of acetonitrile.
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Vortex the mixture vigorously for 1-2 minutes and then sonicate for 10 minutes.

Centrifuge the sample at 4000 rpm for 5 minutes.

Cleanup (Solid Phase Extraction):

Condition a C18 SPE cartridge with methanol followed by water.

Load the supernatant from the extraction step onto the SPE cartridge.

Wash the cartridge with water to remove polar impurities.

Elute the analytes with acetonitrile.

Alternatively, an in-syringe dispersive solid-phase extraction with silica can be performed,

followed by a cleanup with n-hexane.

Final Preparation:

Evaporate the eluate to dryness under a gentle stream of nitrogen.

Reconstitute the residue in a known volume of the mobile phase.

Filter the reconstituted sample through a 0.22 µm PTFE syringe filter before LC-MS/MS

analysis.

LC-MS/MS Conditions
Liquid Chromatography (LC)
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Parameter Condition

Column C18 column (e.g., 2.1 x 100 mm, 1.8 µm)

Mobile Phase A Water with 0.1% Formic Acid

Mobile Phase B Acetonitrile with 0.1% Formic Acid

Gradient
Start with 95% A, ramp to 5% A over 8 min, hold

for 2 min, return to initial conditions

Flow Rate 0.3 mL/min

Injection Volume 5 µL

Column Temperature 40 °C

Tandem Mass Spectrometry (MS/MS)

Parameter Condition

Ionization Mode

Negative Electrospray Ionization (ESI-) or

Atmospheric Pressure Chemical Ionization

(APCI)

Capillary Voltage 3.0 kV

Source Temperature 150 °C

Desolvation Temperature 350 °C

Gas Flow Desolvation: 800 L/hr; Cone: 50 L/hr

MRM Transitions
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Analyte Precursor Ion (m/z) Product Ion (m/z)
Collision Energy
(eV)

Toltrazuril 424.0 339.0 25

424.0 298.0 30

Toltrazuril-d3 427.0 342.0 25

427.0 301.0 30

Note: The specific MS/MS parameters may require optimization for different instruments.

Data Presentation
Method Validation Summary

Parameter Result

Linearity Range 0.25 - 50 ng/mL

Correlation Coefficient (r²) > 0.999

Limit of Detection (LOD) 0.3 µg/kg

Limit of Quantification (LOQ) 1.0 µg/kg

Recovery 90.1 - 105.2%

Precision (RSD) < 15%

Experimental Workflow Diagram
Sample Preparation Analysis

Poultry Tissue Homogenization Extraction with Acetonitrile
+ Toltrazuril-d3 Spike

Solid Phase Extraction
(SPE Cleanup) Evaporation & Reconstitution LC-MS/MS Analysis Data Processing & Quantification

Click to download full resolution via product page

Caption: Workflow for the LC-MS/MS analysis of Toltrazuril-d3 in poultry tissue.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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